Cas no 478064-14-1 ((Z)-1-[4-(2-fluorophenyl)piperazino]-3-(2-methoxyphenyl)-2-phenyl-2-propen-1-one)

• Product Name: (Z)-1-[4-(2-fluorophenyl)piperazino]-3-(2-methoxyphenyl)-2-phenyl-2-propen-1-one
• CAS No: 478064-14-1
• MF: C₂₆H₂₅FN₂O₂
• MW: 416.487310171127
• CID: 5264517
• Update Time: 2025-07-10

(Z)-1-[4-(2-fluorophenyl)piperazino]-3-(2-methoxyphenyl)-2-phenyl-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• (Z)-1-[4-(2-FLUOROPHENYL)PIPERAZINO]-3-(2-METHOXYPHENYL)-2-PHENYL-2-PROPEN-1-ONE
• (2Z)-1-[4-(2-fluorophenyl)piperazin-1-yl]-3-(2-methoxyphenyl)-2-phenylprop-2-en-1-one
• 2-Propen-1-one, 1-[4-(2-fluorophenyl)-1-piperazinyl]-3-(2-methoxyphenyl)-2-phenyl-
• (Z)-1-[4-(2-fluorophenyl)piperazin-1-yl]-3-(2-methoxyphenyl)-2-phenylprop-2-en-1-one
• (Z)-1-[4-(2-fluorophenyl)piperazino]-3-(2-methoxyphenyl)-2-phenyl-2-propen-1-one

• Inchi： 1S/C26H25FN2O2/c1-31-25-14-8-5-11-21(25)19-22(20-9-3-2-4-10-20)26(30)29-17-15-28(16-18-29)24-13-7-6-12-23(24)27/h2-14,19H,15-18H2,1H3/b22-19-
• InChI Key： IWPTTYFODRIDFC-QOCHGBHMSA-N
• SMILES： FC1C=CC=CC=1N1CCN(C(/C(=C\C2C=CC=CC=2OC)/C2C=CC=CC=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 611
• XLogP3: 5.1
• Topological Polar Surface Area: 32.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on (Z)-1-[4-(2-fluorophenyl)piperazino]-3-(2-methoxyphenyl)-2-phenyl-2-propen-1-one

Compound Introduction: (Z)-1-[4-(2-fluorophenyl)piperazino]-3-(2-methoxyphenyl)-2-phenyl-2-propen-1-one (CAS No. 478064-14-1)

Introducing the compound (Z)-1-[4-(2-fluorophenyl)piperazino]-3-(2-methoxyphenyl)-2-phenyl-2-propen-1-one, a meticulously designed molecule with significant potential in the realm of pharmaceutical research and development. This compound, identified by the CAS number 478064-14-1, belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and diverse biological activities.

The molecular structure of this compound features a unique blend of functional groups, including a piperazine ring, fluoro-substituted phenyl groups, and methoxy-substituted phenyl groups. These elements contribute to its distinct chemical properties and biological interactions. The presence of the piperazine moiety suggests potential interactions with various biological targets, while the fluoro and methoxy substituents may enhance its metabolic stability and bioavailability.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the properties of piperazine derivatives. Piperazine-based compounds have shown promise in treating a wide range of conditions, from parasitic infections to neurological disorders. The specific arrangement of atoms in (Z)-1-[4-(2-fluorophenyl)piperazino]-3-(2-methoxyphenyl)-2-phenyl-2-propen-1-one may contribute to its unique pharmacological profile, making it a valuable candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, are employed to construct the complex molecular framework. These methods not only highlight the synthetic prowess but also underscore the importance of meticulous planning in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in drug discovery. The combination of structural features suggests that it may interact with multiple targets, offering a multitargeted approach to therapy. This concept is particularly relevant in the context of complex diseases where modulation of multiple pathways is often necessary for effective treatment.

Recent studies have begun to explore the pharmacological properties of related compounds, providing insights into their mechanisms of action and potential therapeutic applications. For instance, some piperazine derivatives have been found to exhibit antiviral and anti-inflammatory effects. While more research is needed to fully understand the effects of (Z)-1-[4-(2-fluorophenyl)piperazino]-3-(2-methoxyphenyl)-2-phenyl-2-propen-1-one, these preliminary findings are encouraging and warrant further exploration.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, are being used to predict how this compound might interact with biological targets at the atomic level. These tools provide valuable insights into binding affinities, metabolic pathways, and potential side effects, thereby accelerating the drug discovery process.

In addition to its pharmacological potential, this compound also represents an important milestone in synthetic chemistry. The successful synthesis of complex molecules like this one demonstrates the growing capabilities of modern chemical synthesis techniques. These advancements are not only crucial for developing new drugs but also contribute to our fundamental understanding of molecular structure-function relationships.

The future prospects for this compound are promising. Ongoing research aims to optimize its synthesis, evaluate its biological activity across various models, and explore potential therapeutic applications. Collaborative efforts between synthetic chemists, pharmacologists, and biologists are essential for unlocking its full potential and translating laboratory findings into clinical benefits.

In conclusion, (Z)-1-[4-(2-fluorophenyl)piperazino]-3-(2-methoxyphenyl)-2-phenyl-2-propen-1-one (CAS No. 478064-14-1) is a compound with significant scientific and therapeutic interest. Its unique structure, combined with promising preliminary findings from related studies, positions it as a valuable asset in the ongoing quest for novel therapeutic agents. As research continues to uncover its full potential, this molecule is poised to make meaningful contributions to pharmaceutical science.